Cas no 1274948-46-7 ((2,3-Diaza-4-(2-methoxyphenyl)-1-methylthiobuta-1,3-dienyl)prop-2-enylamine, hydroiodide)

• Product Name: (2,3-Diaza-4-(2-methoxyphenyl)-1-methylthiobuta-1,3-dienyl)prop-2-enylamine, hydroiodide
• CAS No: 1274948-46-7
• MF: C₁₃H₁₈IN₃OS
• MW: 391.270993709564
• CID: 4692697
• Update Time: 2025-07-08

(2,3-Diaza-4-(2-methoxyphenyl)-1-methylthiobuta-1,3-dienyl)prop-2-enylamine, hydroiodide Chemical and Physical Properties

Names and Identifiers

• (E)-[(2-methoxyphenyl)methylidene][(Z)-[(methylsulfanyl)[(prop-2-en-1-yl)amino]methylidene]amino]amine hydroiodide
• Methyl N-[(E)-(2-methoxyphenyl)methylideneamino]-N'-prop-2-enylcarbamimidothioate;hydroiodide
• (2,3-Diaza-4-(2-methoxyphenyl)-1-methylthiobuta-1,3-dienyl)prop-2-enylamine, hydroiodide

• Inchi： 1S/C13H17N3OS.HI/c1-4-9-14-13(18-3)16-15-10-11-7-5-6-8-12(11)17-2;/h4-8,10H,1,9H2,2-3H3,(H,14,16);1H/b15-10+;
• InChI Key： LGXLTRCOKNYWFM-GYVLLFFHSA-N
• SMILES： I.S(C)/C(=N\CC=C)/N/N=C/C1C=CC=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 305
• Topological Polar Surface Area: 71.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (2,3-Diaza-4-(2-methoxyphenyl)-1-methylthiobuta-1,3-dienyl)prop-2-enylamine, hydroiodide

Introduction to (2,3-Diaza-4-(2-methoxyphenyl)-1-methylthiobuta-1,3-dienyl)prop-2-enylamine, Hydroiodide (CAS No. 1274948-46-7)

Compound with the CAS number 1274948-46-7 and the product name (2,3-Diaza-4-(2-methoxyphenyl)-1-methylthiobuta-1,3-dienyl)prop-2-enylamine, hydroiodide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a 2-methoxyphenyl group and a 1-methylthiobuta-1,3-dienyl moiety makes it a versatile scaffold for further chemical modifications and biological evaluations.

The structural complexity of this molecule suggests its utility in the development of novel drugs targeting various biological pathways. Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating nitrogen and sulfur atoms. The (2,3-Diaza-4-(2-methoxyphenyl)-1-methylthiobuta-1,3-dienyl)prop-2-enylamine core structure is particularly intriguing due to its ability to interact with multiple biological targets. This compound's hydroiodide salt form enhances its solubility and bioavailability, making it more suitable for in vitro and in vivo studies.

In the context of current research, this compound has been investigated for its potential role in modulating enzyme activity and inhibiting key signaling pathways involved in inflammation and cancer. The methoxy group on the phenyl ring is known to influence metabolic stability and pharmacokinetic properties, while the thiobuta-1,3-dienyl moiety contributes to the molecule's overall binding affinity. These features make it an attractive candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this compound with biological targets with high accuracy. Molecular docking studies have revealed that (2,3-Diaza-4-(2-methoxyphenyl)-1-methylthiobuta-1,3-dienyl)prop-2-enylamine can effectively bind to enzymes such as kinases and phosphodiesterases. These interactions are critical for developing drugs that can modulate cellular processes relevant to diseases like cancer and neurodegenerative disorders.

The hydroiodide form of this compound has also been studied for its potential as an intermediate in synthetic chemistry. The iodine atom provides a handle for further functionalization through cross-coupling reactions, allowing chemists to explore new derivatives with tailored biological activities. This flexibility is particularly valuable in drug development pipelines where rapid iteration and optimization are essential.

Evaluation of this compound's pharmacological properties has shown promising results in preclinical models. Studies indicate that it exhibits moderate potency against several disease-related targets without significant off-target effects. This balance between efficacy and selectivity is crucial for developing safe and effective therapeutic agents. Additionally, the compound's solubility profile enhances its suitability for formulation into oral or injectable dosage forms.

The synthesis of this complex molecule involves multiple steps requiring precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core heterocyclic framework. These methods ensure high yield and purity, which are critical for subsequent biological evaluations.

The growing interest in natural product-inspired drug design has also influenced the development of this compound. By incorporating elements from known bioactive molecules, researchers aim to create new entities with enhanced pharmacological properties. The structural motifs present in (2,3-Diaza-4-(2-methoxyphenyl)-1-methylthiobuta-1,3-dienyl)prop-2-enylamine align well with these principles, making it a promising candidate for further investigation.

In conclusion, the compound CAS no. 1274948-46-7 holds significant potential as a therapeutic agent due to its unique structural features and favorable pharmacokinetic properties. Ongoing research continues to uncover new applications for this molecule, reinforcing its importance in pharmaceutical chemistry. As our understanding of biological pathways evolves, compounds like this one will play a crucial role in addressing unmet medical needs.